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Compound of Interest

Compound Name: ZINC BROMIDE

Cat. No.: B8816023

Get Quote

This guide provides essential safety and logistical information for the proper disposal of zinc
bromide (ZnBr₂), tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical to ensure personal safety and environmental

protection.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure all safety measures are in place. Zinc bromide
is corrosive and harmful if swallowed, causing severe skin burns and eye damage.[1][2] It is

also toxic to aquatic life with long-lasting effects.[2][3][4]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.[3][4] Inspect gloves before use and use

proper removal techniques.[3]

Eye Protection: Use safety glasses with side shields or goggles.[5] A face shield is

recommended when working with corrosive substances.[4][5]

Protective Clothing: A complete suit or lab coat that protects against chemical splashes is

necessary.[3]
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Respiratory Protection: Use respiratory protection when dust is generated.

Handling:

Avoid all personal contact, including the inhalation of dust.[3][4][6]

Work in a well-ventilated area.[3][4][7]

Wash hands and any exposed skin thoroughly after handling.[8]

Do not eat, drink, or smoke in areas where zinc bromide is handled.[8]

Prevent the release of zinc bromide into the environment; do not allow it to enter drains.[3]

[4][7]

Step-by-Step Disposal Protocol
Disposal of zinc bromide must comply with all federal, state, and local regulations.[1][6][7] It is

often classified as a hazardous waste.[5][6]

Step 1: Segregation and Storage of Waste

Keep zinc bromide waste in its original container or a suitable, clearly labeled, and tightly

closed container.[3][7] Glass or plastic containers are appropriate; avoid aluminum or

galvanized containers.[6]

Do not mix zinc bromide waste with other chemicals.[7]

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as metallic sodium, potassium, strong acids, and strong bases.[4][5]

Step 2: Handling Spills

In the event of a spill, immediately evacuate personnel not wearing appropriate PPE from the

area.[4][5]

For solid spills: Carefully sweep or shovel the material into a suitable container for disposal,

avoiding dust generation.[3][4][5]
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For solutions: Contain the spill by diking the area.[9][10] Absorb the liquid with an inert

material like sand or cement powder.[9][10] For larger spills, it may be necessary to

neutralize the solution with lime, crushed limestone, or sodium bicarbonate to a pH of 7

before collection.[9][11]

Place all spill cleanup materials into a sealed, labeled container for disposal.[5]

Step 3: Final Disposal

The primary method for disposal is to use a licensed and approved waste disposal company.

[1][3][4]

Provide the disposal company with a Safety Data Sheet (SDS) and complete waste

characterization.

One approved disposal method involves dissolving or mixing the material with a combustible

solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.[3]

[4]

Contaminated packaging, gloves, and other disposable materials should be treated as

hazardous waste and disposed of accordingly.[3][7]

Consult your institution's Environmental Health and Safety (EHS) department or your

regional Environmental Protection Agency (EPA) office for specific guidance and

requirements.[5]

Quantitative Data and Classifications
The following table summarizes key quantitative data for zinc bromide, relevant for

transportation and safety assessments.
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Parameter Value Reference

UN Number 3260 [3][4][7]

Proper Shipping Name
Corrosive solid, acidic,

inorganic, n.o.s. (zinc bromide)
[3][4][7]

Transport Hazard Class 8 (Corrosive) [3][4][7]

Packing Group III [3][4][7]

Reportable Quantity (RQ) -

CERCLA
1000 lbs [7]

Aquatic Toxicity (Invertebrates) EC50: 8.8 mg/L, 48 h [3]

Aquatic Toxicity (Algae)
EC50: 6.6 mg/L, 72 h (marine

diatom)
[3]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of zinc bromide
waste.
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Preparation & Handling

Waste Generation & Collection Spill Response

Final Disposal

Wear Full PPE
(Gloves, Goggles, Lab Coat)
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Labeled, Closed Container

No
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(Dike or Cover)

Yes

Store Waste Securely
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(Absorb liquid / Sweep solid)

Place in Waste Container

Contact Approved
Hazardous Waste Vendor

Arrange for Pickup and Transport

Proper Disposal via
Licensed Facility (e.g., Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of zinc bromide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. spectrumchemical.com [spectrumchemical.com]

2. lobachemie.com [lobachemie.com]

3. cdhfinechemical.com [cdhfinechemical.com]

4. chemicalbook.com [chemicalbook.com]

5. nj.gov [nj.gov]

6. datasheets.scbt.com [datasheets.scbt.com]

7. sigmaaldrich.com [sigmaaldrich.com]

8. tigercalcium.com [tigercalcium.com]

9. incidentnews.noaa.gov [incidentnews.noaa.gov]

10. ZINC BROMIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

11. safety365.sevron.co.uk [safety365.sevron.co.uk]

To cite this document: BenchChem. [Proper Disposal Procedures for Zinc Bromide].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8816023/docs#proper-disposal-procedures-for-zinc-
bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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